Cas no 2168289-15-2 ((3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane)

• Product Name: (3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane
• CAS No: 2168289-15-2
• MF: C₉H₁₀BrFO₂S
• MW: 281.14
• CID: 5082422
• Update Time: 2026-03-01

(3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane

• Inchi： 1S/C9H10BrFO2S/c1-12-5-13-7-4-3-6(10)8(11)9(7)14-2/h3-4H,5H2,1-2H3
• InChI Key： XJDQGIHXCSGROT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(OCOC)=C(SC)C=1F

Additional information on (3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane

Recent Advances in the Study of (3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane (CAS: 2168289-15-2)

In recent years, the compound (3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane (CAS: 2168289-15-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro-methoxymethoxy-phenyl scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The latest studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule modulators targeting critical biological pathways.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 2168289-15-2 in the construction of heterocyclic compounds with potent anti-inflammatory properties. The researchers demonstrated that this compound serves as a versatile building block for the introduction of sulfur-containing functional groups, which are often pivotal in enhancing drug-like properties such as solubility and metabolic stability. The study highlighted the compound's role in the efficient synthesis of thioether derivatives, which exhibited notable activity in inhibiting pro-inflammatory cytokines in vitro.

Another groundbreaking research effort, detailed in ACS Chemical Biology (2024), investigated the mechanistic underpinnings of 2168289-15-2 in modulating protein-protein interactions (PPIs). The study revealed that derivatives of this compound could selectively disrupt specific PPIs involved in oncogenic signaling pathways, offering a new avenue for cancer therapeutics. The researchers employed advanced computational docking and molecular dynamics simulations to elucidate the binding modes of these derivatives, providing valuable insights for structure-based drug design.

Furthermore, a collaborative study between academic and industrial researchers, featured in Nature Communications (2024), reported the use of 2168289-15-2 in the development of next-generation PROTACs (Proteolysis Targeting Chimeras). The compound's unique structural features were leveraged to design bifunctional molecules capable of degrading disease-relevant proteins with high specificity. This approach holds immense promise for addressing previously undruggable targets in various pathologies, including neurodegenerative diseases and resistant cancers.

In summary, the latest research on (3-Bromo-2-fluoro-6-(methoxymethoxy)phenyl)(methyl)sulfane (2168289-15-2) underscores its versatility and importance in modern drug discovery. Its applications span from serving as a synthetic intermediate to enabling the development of innovative therapeutic strategies. As the field continues to evolve, further exploration of this compound's potential is expected to yield transformative advancements in chemical biology and medicine.